Cas no 868997-84-6 (2-Butoxypyridin-4-amine)

• Product Name: 2-Butoxypyridin-4-amine
• CAS No: 868997-84-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD13190647
• CID: 844403
• PubChem ID: 57829943
• Update Time: 2025-05-22

2-Butoxypyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Butoxypyridin-4-amine
• 4-Pyridinamine, 2-butoxy-
• AK127971
• VBIWIHJKYQITCD-UHFFFAOYSA-N
• WT81928
• AX8249762
• ST2404289
• 2-Butoxy-4-pyridinamine (ACI)
• SCHEMBL4101483
• EN300-1295506
• AKOS010976861
• DB-338273
• 868997-84-6
• C76837
• CS-0152081
• DTXSID30728043
• DS-5684
• SB52776

• MDL： MFCD13190647
• Inchi： 1S/C9H14N2O/c1-2-3-6-12-9-7-8(10)4-5-11-9/h4-5,7H,2-3,6H2,1H3,(H2,10,11)
• InChI Key： VBIWIHJKYQITCD-UHFFFAOYSA-N
• SMILES： N1C(OCCCC)=CC(N)=CC=1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• XLogP3: 1.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 307.6±22.0 °C at 760 mmHg
• Flash Point: 139.8±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Butoxypyridin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Butoxypyridin-4-amine

2-Butoxypyridin-4-Amine: A Comprehensive Overview

The compound 2-Butoxypyridin-4-Amine (CAS No. 868997-84-6) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and its utilization in drug discovery have further underscored its importance. This article delves into the synthesis, properties, applications, and the latest research findings related to 2-Butoxypyridin-4-Amine.

2-Butoxypyridin-4-Amine is characterized by its pyridine ring substituted with a butoxy group at the 2-position and an amino group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a versatile building block in organic synthesis. The compound's structure facilitates various chemical transformations, enabling its use in the construction of complex molecules with intricate architectures.

Recent studies have highlighted the role of 2-Butoxypyridin-4-Amine in medicinal chemistry, where it serves as a precursor for bioactive compounds. Researchers have employed this compound to synthesize potential drug candidates targeting various therapeutic areas, including cancer and neurodegenerative diseases. The ability of 2-Butoxypyridin-4-Amine to act as a scaffold for diverse functional groups has been pivotal in these advancements.

The synthesis of 2-Butoxypyridin-4-Amine involves a multi-step process that typically begins with the preparation of pyridine derivatives. One common approach involves nucleophilic substitution reactions, where the amino group is introduced at the 4-position of a pyridine ring substituted with a butoxy group. This method has been optimized to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical and chemical industries.

In terms of physical properties, 2-Butoxypyridin-4-Amine exhibits a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethanol. These properties make it suitable for various chemical reactions that require controlled solubility profiles.

One of the most promising applications of 2-Butoxypyridin-4-Amine lies in its use as an intermediate in the synthesis of advanced materials. Recent research has explored its role in creating conjugated systems with enhanced electronic properties, which could find applications in organic electronics and optoelectronics. The ability to tune the electronic characteristics of these materials through precise substitution patterns has opened new avenues for innovation.

The environmental impact and safety profile of 2-Butoxypyridin-4-Amine are also critical considerations. Studies have shown that the compound exhibits low toxicity under standard laboratory conditions, making it suitable for industrial use. However, further research is required to fully understand its long-term effects on ecosystems and human health.

In conclusion, 2-Butoxypyridin-4-Amine (CAS No. 868997-84-6) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, coupled with recent advancements in synthetic techniques and application development, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to unlock its full potential, 2-Butoxypyridin-4-Amine is poised to make significant contributions to diverse fields ranging from drug discovery to materials science.